Cas no 1407068-68-1 ([(2,6-Difluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine)

• Product Name: [(2,6-Difluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine
• CAS No: 1407068-68-1
• MF: C₁₆H₂₃F₂N
• MW: 267.357331514359
• CID: 6394366
• PubChem ID: 64227269
• Update Time: 2025-11-03

[(2,6-Difluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• AKOS013547924
• 1407068-68-1
• EN300-840673
• [(2,6-difluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine
• [(2,6-Difluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine

• Inchi： 1S/C16H23F2N/c1-12-5-7-13(8-6-12)9-10-19-11-14-15(17)3-2-4-16(14)18/h2-4,12-13,19H,5-11H2,1H3
• InChI Key： OBUGAEKWUAGWMA-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1CNCCC1CCC(C)CC1)F

Computed Properties

• Exact Mass: 267.17985606g/mol
• Monoisotopic Mass: 267.17985606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on [(2,6-Difluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine

Comprehensive Guide to [(2,6-Difluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine (CAS No. 1407068-68-1)

[(2,6-Difluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine (CAS No. 1407068-68-1) is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research. This compound, characterized by its unique structural features, including a 2,6-difluorophenyl group and a 4-methylcyclohexyl moiety, offers a wide range of potential applications. Researchers and industry professionals are increasingly exploring its properties, synthesis methods, and utility in drug discovery and material science.

The molecular structure of [(2,6-Difluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine combines aromatic and aliphatic components, making it a versatile intermediate in organic synthesis. The presence of fluorine atoms enhances its stability and reactivity, which is particularly valuable in the development of bioactive molecules. With the growing demand for fluorinated compounds in medicinal chemistry, this amine derivative is gaining attention for its potential role in creating novel therapeutics.

One of the key advantages of [(2,6-Difluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine is its adaptability in various synthetic pathways. It can serve as a building block for pharmaceutical intermediates, enabling the construction of complex molecules with improved pharmacokinetic properties. Recent studies highlight its utility in designing CNS-targeting drugs, where the fluorine atoms contribute to enhanced blood-brain barrier penetration—a critical factor in treating neurological disorders.

In addition to its pharmaceutical applications, [(2,6-Difluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine is also being investigated for its potential in material science. Fluorinated amines are known to improve the thermal and chemical stability of polymers, making them suitable for high-performance coatings and adhesives. Researchers are exploring its incorporation into advanced materials to achieve superior durability and resistance to environmental stressors.

The synthesis of [(2,6-Difluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine typically involves multi-step organic reactions, including reductive amination and fluorination processes. Optimizing these synthetic routes is a focal point for chemists aiming to improve yield and purity. Recent advancements in green chemistry have also prompted the development of more sustainable methods for producing this compound, aligning with the global push for environmentally friendly manufacturing practices.

Market trends indicate a rising demand for fluorinated amines, driven by their expanding applications in drug discovery and material innovation. As pharmaceutical companies prioritize the development of next-generation therapies, compounds like [(2,6-Difluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine are becoming increasingly valuable. Industry reports suggest that the market for such specialized intermediates will continue to grow, supported by investments in R&D and collaborations between academia and the private sector.

For researchers and manufacturers, sourcing high-quality [(2,6-Difluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine is essential to ensure consistent results in experimental and industrial settings. Reputable suppliers provide detailed technical data, including purity specifications and storage recommendations, to facilitate its safe and effective use. As interest in this compound grows, ensuring a reliable supply chain will be critical to meeting the needs of diverse applications.

In conclusion, [(2,6-Difluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine (CAS No. 1407068-68-1) represents a promising compound with broad potential in pharmaceuticals and materials science. Its unique structural attributes, combined with the growing emphasis on fluorinated compounds, position it as a valuable asset in modern chemistry. Continued research and innovation will likely uncover new opportunities for this amine derivative, further solidifying its importance in scientific and industrial advancements.